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Compound of Interest

Compound Name: alpha-Guanosine

Cat. No.: B13027704 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Alpha-guanosine, a purine nucleoside, is an endogenous signaling molecule with a growing

body of evidence supporting its significant biological activities, particularly within the central

nervous system. Its neuroprotective, anti-inflammatory, and neurotrophic properties make it a

compelling molecule for therapeutic development in a range of neurological disorders. This

technical guide provides an in-depth overview of the core biological activities of alpha-
guanosine, methodologies for their assessment, and the key signaling pathways involved. All

quantitative data is summarized for comparative analysis, and detailed experimental protocols

are provided to facilitate reproducible research.

Data Presentation: Quantitative Analysis of Alpha-
Guanosine Bioactivity
The following tables summarize the available quantitative data on the biological activity of

alpha-guanosine. It is important to note that while significant qualitative evidence exists, there

is a need for further research to establish a comprehensive quantitative profile, including EC50

and IC50 values across a broader range of biological effects and specific binding affinities.
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Biological
Activity

Cell
Type/Model

Parameter Value Citation

Cell Proliferation
HaCaT (Human

Keratinocyte)
EC50 14.08 µM [1]

HUF (Human

Umbilical

Fibroblast)

EC50 4.54 µM [1]

Anti-Apoptotic

Cultured Rat

Astrocytes

(Staurosporine-

induced)

IC50 75 µM [2]

Glutamate

Uptake

Mouse

Hippocampal

Slices

% Increase 45% (at 100 µM)

Glutamate

Oxidation

Mouse

Hippocampal

Slices

% Increase 35% (at 100 µM)

Anti-

Inflammatory

Hippocampal

Astrocytes (LPS-

induced)

% Decrease in

NFκB
58%

Neurite

Outgrowth

PC12 Cells (with

NGF)

Fold Increase

(Thioguanosine)
>2-fold [3]

Core Signaling Pathways
The biological effects of alpha-guanosine are mediated through a complex interplay of

intracellular signaling cascades. The primary pathways implicated are the Phosphoinositide 3-

kinase (PI3K)/Akt and the Mitogen-activated protein kinase (MAPK)/extracellular signal-

regulated kinase (ERK) pathways. Furthermore, there is substantial evidence for the

modulation of the adenosinergic system, specifically through interaction with adenosine A1 and

A2A receptors, which may act as upstream regulators of the downstream kinase cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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